Cas no 186896-33-3 (1H-Pyrazol-5-amine, 3-(4-chlorophenyl)-1-(1,1-dimethylethyl)-)

• Product Name: 1H-Pyrazol-5-amine, 3-(4-chlorophenyl)-1-(1,1-dimethylethyl)-
• CAS No: 186896-33-3
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 6520540
• Update Time: 2025-10-30

1H-Pyrazol-5-amine, 3-(4-chlorophenyl)-1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 3-(4-chlorophenyl)-1-(1,1-dimethylethyl)-

• Inchi： 1S/C13H16ClN3/c1-13(2,3)17-12(15)8-11(16-17)9-4-6-10(14)7-5-9/h4-8H,15H2,1-3H3
• InChI Key： YIGGWJCUSSIKRF-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(N)=CC(C2=CC=C(Cl)C=C2)=N1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 405.7±35.0 °C(Predicted)
• pka: 3.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Pyrazol-5-amine, 3-(4-chlorophenyl)-1-(1,1-dimethylethyl)-

1H-Pyrazol-5-amine, 3-(4-chlorophenyl)-1-(1,1-dimethylethyl) (CAS No. 186896-33-3)

The compound 1H-Pyrazol-5-amine, 3-(4-chlorophenyl)-1-(1,1-dimethylethyl), also known by its CAS registry number 186896-33-3, is a heterocyclic aromatic amine derivative with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The structure of this compound features a pyrazole ring substituted with a chlorine atom at the 4-position of a phenyl group and an isopropyl group at the 1-position of the pyrazole ring. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The 4-chlorophenyl group in this compound contributes to its hydrophobicity and stability, making it a promising candidate for drug delivery systems. Additionally, the isopropyl substituent enhances the compound's solubility in organic solvents, facilitating its use in various synthetic reactions. Researchers have also explored the potential of this compound as a precursor for more complex molecules, leveraging its reactivity to form bioactive compounds with tailored functionalities.

The synthesis of 1H-Pyrazol-5-amine, 3-(4-chlorophenyl)-1-(1,1-dimethylethyl) typically involves multi-step processes that include nucleophilic substitution, condensation reactions, and amine functionalization. One common approach involves the reaction of a substituted phenyl hydrazine with an appropriate carbonyl compound under acidic conditions to form the pyrazole ring. The introduction of the isopropyl group is often achieved through alkylation or Friedel-Crafts alkylation reactions, depending on the specific requirements of the synthesis pathway.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead molecule for developing novel therapeutics targeting various diseases. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammation and cancer progression. Furthermore, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for exploring its role in enzyme-targeted therapies.

Another area where this compound has garnered attention is in materials science. Its aromaticity and nitrogen-containing heterocyclic structure make it a suitable candidate for designing advanced materials such as conductive polymers and coordination polymers. Researchers have explored its use as a building block for constructing supramolecular assemblies with tailored electronic properties. These assemblies hold potential applications in sensors, catalysts, and energy storage devices.

From an environmental perspective, understanding the fate and behavior of CAS No. 186896-33-3 in different ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have indicated that this compound undergoes biodegradation under specific conditions; however, further research is needed to fully characterize its environmental persistence and toxicity profiles.

In conclusion, 1H-Pyrazol-5-amine, 3-(4-chlorophenyl)-1-(1,1-dimethylethyl) (CAS No. 186896-33-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with valuable chemical properties that make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its reactivity and biological activity, this compound is poised to play an increasingly important role in advancing scientific innovation.